5-(3-Fluorophenyl)pyrrolidin-3-ol
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Description
5-(3-Fluorophenyl)pyrrolidin-3-ol is a pyrrolidine derivative featuring a hydroxyl group at the 3-position and a 3-fluorophenyl substituent at the 5-position of the heterocyclic ring. The fluorine atom enhances metabolic stability and bioavailability, making this compound of interest in medicinal chemistry. Its structural features influence hydrogen-bonding capacity, lipophilicity, and electronic properties, which are critical for interactions with biological targets such as kinases or receptors .
Properties
Molecular Formula |
C10H12FNO |
|---|---|
Molecular Weight |
181.21 g/mol |
IUPAC Name |
5-(3-fluorophenyl)pyrrolidin-3-ol |
InChI |
InChI=1S/C10H12FNO/c11-8-3-1-2-7(4-8)10-5-9(13)6-12-10/h1-4,9-10,12-13H,5-6H2 |
InChI Key |
QOQHYYPIRCCHOK-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CNC1C2=CC(=CC=C2)F)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(3-Fluorophenyl)pyrrolidin-3-ol typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluorobenzaldehyde and pyrrolidine.
Formation of Intermediate: The initial step involves the formation of an intermediate Schiff base by reacting 3-fluorobenzaldehyde with pyrrolidine under acidic conditions.
Reduction: The Schiff base is then reduced using a reducing agent like sodium borohydride to yield the desired 5-(3-Fluorophenyl)pyrrolidin-3-ol.
Industrial Production Methods
Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
5-(3-Fluorophenyl)pyrrolidin-3-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like PCC (Pyridinium chlorochromate).
Reduction: The compound can be reduced to remove the hydroxyl group, forming a fully saturated pyrrolidine ring.
Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.
Common Reagents and Conditions
Oxidation: PCC in dichloromethane at room temperature.
Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst.
Substitution: Electrophilic aromatic substitution using reagents like bromine or nitrating agents under controlled conditions.
Major Products
Oxidation: 5-(3-Fluorophenyl)pyrrolidin-3-one.
Reduction: 5-(3-Fluorophenyl)pyrrolidine.
Substitution: Various substituted derivatives depending on the electrophile used.
Scientific Research Applications
Chemistry
In chemistry, 5-(3-Fluorophenyl)pyrrolidin-3-ol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical spaces and the development of novel compounds.
Biology
Biologically, this compound can be used in the study of enzyme interactions and receptor binding due to its potential to mimic natural substrates or ligands.
Medicine
In medicinal chemistry, 5-(3-Fluorophenyl)pyrrolidin-3-ol is investigated for its potential therapeutic properties. It may serve as a lead compound for the development of drugs targeting specific receptors or enzymes.
Industry
Industrially, this compound can be used in the synthesis of pharmaceuticals and agrochemicals, where its unique properties can be leveraged to enhance the efficacy and selectivity of active ingredients.
Mechanism of Action
The mechanism of action of 5-(3-Fluorophenyl)pyrrolidin-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group may enhance binding affinity through hydrophobic interactions, while the hydroxyl group can form hydrogen bonds with active site residues. These interactions can modulate the activity of the target protein, leading to the desired biological effect.
Comparison with Similar Compounds
Data Table: Comparative Analysis of Key Compounds
Biological Activity
5-(3-Fluorophenyl)pyrrolidin-3-ol is a compound of interest due to its potential biological activities, including enzyme inhibition, receptor binding, and effects on cellular processes. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and detailed research findings.
5-(3-Fluorophenyl)pyrrolidin-3-ol is characterized by the presence of a fluorophenyl group and a hydroxyl group on a pyrrolidine ring. The synthesis typically involves the following steps:
- Formation of the Pyrrolidine Ring : Cyclization reactions using suitable amines and aldehydes or ketones.
- Introduction of the Fluorophenyl Group : Nucleophilic aromatic substitution with a fluorobenzene derivative.
- Hydroxylation : Oxidation reactions to introduce the hydroxyl group, often using agents like osmium tetroxide.
This unique structure contributes to its distinct chemical and biological properties, enhancing lipophilicity and binding affinity while allowing for hydrogen bonding interactions.
Enzyme Inhibition
Research has indicated that 5-(3-Fluorophenyl)pyrrolidin-3-ol interacts with various enzymes, influencing their activity through binding to active or allosteric sites. For instance, it has been noted for its potential to inhibit enzymes involved in metabolic pathways, which may alter cellular metabolism significantly.
Receptor Binding
The compound has shown promise in binding to specific receptors such as serotonin receptors (e.g., 5-HT2C). In vitro assays have demonstrated that derivatives with similar structures exhibit selective agonistic activity towards these receptors, suggesting that 5-(3-Fluorophenyl)pyrrolidin-3-ol may possess similar properties .
In Vivo Effects
Animal model studies indicate that dosage variations can lead to differing effects on cellular functions. At lower doses, beneficial effects on metabolic processes were observed, while higher doses may result in adverse effects.
Table 1: Summary of Biological Activities
| Activity Type | Observed Effect | Reference |
|---|---|---|
| Enzyme Inhibition | Modulation of metabolic pathways | |
| Receptor Binding | Potential agonist for 5-HT2C | |
| Cellular Metabolism | Altered gene expression |
Table 2: Comparative Analysis with Similar Compounds
| Compound | Unique Features | Biological Activity |
|---|---|---|
| Pyrrolidine | Parent compound | Basic metabolic functions |
| 3-Fluorophenylpyrrolidine | Lacks hydroxyl group | Reduced binding affinity |
| 3-Hydroxypyrrolidine | Lacks fluorophenyl group | Different metabolic profile |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
